rac-trans-N-Desmethyl Sertraline Hydrochloride
rac-trans-N-Desmethyl Sertraline Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
1310676-34-6
VCID:
VC0023448
InChI:
InChI=1S/C16H15Cl2N.ClH/c17-14-7-5-10(9-15(14)18)11-6-8-16(19)13-4-2-1-3-12(11)13;/h1-5,7,9,11,16H,6,8,19H2;1H/t11-,16+;/m0./s1
SMILES:
C1CC(C2=CC=CC=C2C1C3=CC(=C(C=C3)Cl)Cl)N.Cl
Molecular Formula:
C16H16Cl3N
Molecular Weight:
328.7 g/mol
rac-trans-N-Desmethyl Sertraline Hydrochloride
CAS No.: 1310676-34-6
Reference Standards
VCID: VC0023448
Molecular Formula: C16H16Cl3N
Molecular Weight: 328.7 g/mol
| CAS No. | 1310676-34-6 |
|---|---|
| Product Name | rac-trans-N-Desmethyl Sertraline Hydrochloride |
| Molecular Formula | C16H16Cl3N |
| Molecular Weight | 328.7 g/mol |
| IUPAC Name | (1R,4S)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride |
| Standard InChI | InChI=1S/C16H15Cl2N.ClH/c17-14-7-5-10(9-15(14)18)11-6-8-16(19)13-4-2-1-3-12(11)13;/h1-5,7,9,11,16H,6,8,19H2;1H/t11-,16+;/m0./s1 |
| Standard InChIKey | YKXHIERZIRLOLD-DFIJPDEKSA-N |
| Isomeric SMILES | C1C[C@H](C2=CC=CC=C2[C@@H]1C3=CC(=C(C=C3)Cl)Cl)N.Cl |
| SMILES | C1CC(C2=CC=CC=C2C1C3=CC(=C(C=C3)Cl)Cl)N.Cl |
| Canonical SMILES | C1CC(C2=CC=CC=C2C1C3=CC(=C(C=C3)Cl)Cl)N.Cl |
| Synonyms | trans-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenamine Hydrochloride; |
| PubChem Compound | 25192248 |
| Last Modified | Nov 11 2021 |
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